![molecular formula C19H22N2OS B4725367 N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea](/img/structure/B4725367.png)
N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea
Overview
Description
N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. It is a thiourea derivative that has been synthesized in various ways and has been found to exhibit interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It has also been suggested that it may act by modulating the activity of transcription factors such as nuclear factor kappa B, which are involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit interesting biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to inhibit the growth of tumor cells and to induce apoptosis in cancer cells. In addition, it has been shown to improve glucose tolerance and insulin sensitivity in diabetic animals.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea in lab experiments is its potential therapeutic properties. It can be used to study the mechanisms of inflammation, tumorigenesis, and diabetes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea. One direction is to study its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential as a therapeutic agent for other inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis and purification methods.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. It has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for various diseases.
Scientific Research Applications
N-(3-acetylphenyl)-N'-(4-phenylbutyl)thiourea has been the subject of scientific research due to its potential therapeutic properties. It has been studied for its anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-(3-acetylphenyl)-3-(4-phenylbutyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2OS/c1-15(22)17-11-7-12-18(14-17)21-19(23)20-13-6-5-10-16-8-3-2-4-9-16/h2-4,7-9,11-12,14H,5-6,10,13H2,1H3,(H2,20,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFLRRPBWUZPYEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=S)NCCCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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